Sodium monoxide

Specification

• CAS No.: 12401-86-4
• Molecular Formula: Na2O; HNa2O+
• Molecular Weight: 62.987 g/mol
• IUPAC Name: disodium;hydroxide
• Standard InChI: InChI=1S/2Na.H2O/h;;1H2/q2*+1;/p-1
• Standard InChI Key: NTGONJLAOZZDJO-UHFFFAOYSA-M
• SMILES: [OH-].[Na+].[Na+]
• Canonical SMILES: [OH-].[Na+].[Na+]
• Melting Point: 1275 °C (sublimes)

Introduction

Chemical Properties and Structure

Sodium monoxide (NaO) is a diatomic molecule consisting of one sodium atom bonded to one oxygen atom. The bond in sodium monoxide is predominantly ionic in nature, though it does possess some covalent character due to the electronegativity difference between sodium and oxygen. The compound exists primarily in the gas phase under standard laboratory conditions, which distinguishes it from the solid sodium oxide (Na₂O).

The electronic state of sodium monoxide has been investigated through spectroscopic studies, with data compiled by researchers such as Klaus P. Huber and Gerhard H. Herzberg. The compound's electronic transitions provide valuable information about its bonding and energy levels, which are important for understanding its reactivity and theoretical significance in chemical physics.

Molecular Parameters

The following table presents key molecular parameters for sodium monoxide:

Parameter	Value	Unit
Formula	NaO	-
Molecular weight	38.9892	g/mol
Electronic state	Various	-
Minimum electronic energy (Te)	Varies by state	cm⁻¹
Vibrational constant (ωe)	Varies by state	cm⁻¹
Rotational constant (Be)	Varies by state	cm⁻¹

These parameters are critical for spectroscopic identification and theoretical studies of the compound.

Physical Properties

Sodium monoxide exists primarily as a gas under standard conditions. When isolated in solid form, it appears as a white powder, though it rapidly reacts with moisture in the air. The physical properties of sodium monoxide differ significantly from those of sodium oxide (Na₂O), reflecting their different chemical compositions and structures.

Key Physical Characteristics

Property	Value	Reference
Appearance	White powder (when solid)
Melting Point	Not well-established	-
Boiling Point	Not well-established	-
Solubility	Reacts with water
Ionization energy	7.41 eV

The ionization energy of sodium monoxide has been determined to be 7.41 eV according to studies by Butman, Kudin, et al. (1984), though earlier work by Hildenbrand and Murad (1970) suggested a value of 6.5 ± 0.7 eV. This discrepancy highlights the challenges in studying this reactive compound and the evolution of measurement techniques over time.

Spectroscopic Data

Spectroscopic data provides crucial insights into the electronic structure and bonding properties of sodium monoxide. The NIST WebBook contains valuable spectroscopic constants for this diatomic molecule, compiled from extensive research in molecular spectroscopy.

Spectroscopic Constants

Spectroscopic constants for sodium monoxide include parameters such as:

• Vibrational constants (ωe, ωexe, ωeye)

• Rotational constants (Be, αe)

• Rotation-vibration interaction constants (γe)

• Centrifugal distortion constants (De)

These parameters vary depending on the electronic state of the molecule and are used in analyzing and interpreting spectroscopic measurements.

Gas Phase Ion Energetics

Studies of the gas phase ion energetics of sodium monoxide have yielded important information about its ionization processes. As noted earlier, the ionization energy has been determined through different methods:

IE (eV)	Method	Reference	Comment
7.41	S	Butman, Kudin, et al., 1984	LBLHLM
6.5 ± 0.7	EI	Hildenbrand and Murad, 1970	RDSH

These values represent important benchmarks for theoretical calculations and further experimental studies of the compound.

Applications and Uses

The applications of sodium monoxide are primarily in theoretical studies and fundamental research rather than industrial applications. Due to its reactivity and relative instability, sodium monoxide has fewer direct applications compared to sodium oxide (Na₂O).

Hazard Type	Classification	Symbol
Corrosivity	Corrosive	GHS05
Acute Toxicity	Toxic	GHS07
Reactivity with Water	Dangerous when wet	-

The compound would be expected to react vigorously with water to produce sodium hydroxide, releasing heat in the process.

Current Research and Theoretical Significance

Current research on sodium monoxide is primarily focused on theoretical studies of its electronic structure, spectroscopic properties, and potential roles in various chemical processes. While practical applications remain limited, the compound's theoretical significance continues to attract scientific interest.

Theoretical Studies

Theoretical studies of sodium monoxide include:

• Computational investigations of its electronic structure

• Quantum chemical calculations of spectroscopic parameters

• Studies of its role in sodium chemistry in various environments, including astrochemical contexts

• Investigations of its potential as an intermediate in sodium-based catalytic processes

These theoretical investigations contribute to our fundamental understanding of chemical bonding, particularly in compounds with significant ionic character.